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Compound of Interest

Compound Name: 2-Fluoro-6-formylpyridine

Cat. No.: B112266 Get Quote

An In-depth Technical Guide to 2-Fluoro-6-formylpyridine

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 2-Fluoro-6-formylpyridine, a key intermediate in

pharmaceutical and agrochemical research. The information is intended for researchers,

scientists, and professionals in drug development and organic synthesis.

Core Physical and Chemical Properties
2-Fluoro-6-formylpyridine, with the CAS number 208110-81-0, is a fluorinated pyridine

derivative.[1][2][3][4][5][6] The presence of a fluorine atom and a formyl group on the pyridine

ring imparts unique reactivity and makes it a valuable building block in medicinal chemistry.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-Fluoro-6-
formylpyridine.
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Property Value

Molecular Formula C6H4FNO[1][2][3][4]

Molecular Weight 125.1 g/mol [2][3][4]

Boiling Point 192.4°C at 760 mmHg[1][3]

Density 1.269 - 1.3 g/cm³[1][3]

Flash Point 70.1 ± 21.8 °C[3]

Refractive Index 1.544[3]

Vapor Pressure 0.0028 mmHg at 25°C[3]

Polar Surface Area (PSA) 30 Å²[3]

XLogP3 1.1[3][5]

Storage Conditions Store Cold (-20°C)[3][4][6]

Chemical Properties and Reactivity
2-Fluoro-6-formylpyridine is a versatile intermediate in organic synthesis. The fluorine atom,

being a strong electron-withdrawing group, reduces the basicity of the pyridine ring and can

influence the reactivity of the molecule.[1] The aldehyde functional group is susceptible to

nucleophilic attack, allowing for the formation of various derivatives such as Schiff bases, which

can act as bidentate ligands.[7]

This compound is primarily used in the synthesis of more complex fluorinated pyridines and

other heterocyclic compounds.[1] For instance, it is a precursor for creating fluoroheterocyclic

aldoximes, which have shown potential as therapeutic agents for treating anti-cholinesterase

poisoning.[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2-Fluoro-6-formylpyridine
are not readily available in the public domain, a general synthetic approach can be inferred

from related reactions. One common method for introducing a formyl group onto a pyridine ring

is through the oxidation of the corresponding methyl group.
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A plausible synthetic route, based on the oxidation of a precursor, is outlined below.

Generalized Synthesis Workflow

2-Fluoro-6-methylpyridine

Oxidation Reaction

Oxidizing Agent
(e.g., SeO2)

2-Fluoro-6-formylpyridine

Purification
(e.g., Chromatography)

Click to download full resolution via product page

Generalized synthesis workflow for 2-Fluoro-6-formylpyridine.

General Oxidation Protocol:

Starting Material: 2-Fluoro-6-methylpyridine is used as the precursor.

Oxidation: The starting material is reacted with a suitable oxidizing agent, such as Selenium

Dioxide (SeO2), in a solvent like refluxing toluene.[8]

Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).
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Work-up: Once the reaction is complete, the mixture is cooled, and the solid selenium

byproduct is filtered off. The filtrate is then washed with a basic solution (e.g., sodium

bicarbonate) and brine.

Purification: The crude product is purified using column chromatography on silica gel to yield

pure 2-Fluoro-6-formylpyridine.

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of 2-Fluoro-6-formylpyridine.

Nuclear Magnetic Resonance (NMR): 1H NMR and 13C NMR spectra are available for

structural elucidation.[9] The 1H NMR spectrum would show characteristic shifts for the

aldehyde proton and the aromatic protons on the pyridine ring.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit a strong absorption band

characteristic of the carbonyl (C=O) stretching of the aldehyde group, typically around 1700

cm⁻¹.[9]

Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight of the

compound.[9] The exact mass is reported as 125.027695.[3]

Applications in Drug Development and Research
Due to their unique properties, fluorinated pyridines are of great interest in the development of

new chemicals with biological activity.[1] Pyridine-based ring systems are extensively used in

drug design due to their significant impact on pharmacological activity.[10]

Pharmaceutical Intermediate: 2-Fluoro-6-formylpyridine serves as a vital intermediate in

the synthesis of novel drug candidates.[11] Its incorporation can lead to compounds with

improved efficacy and pharmacokinetic profiles.[11]

Therapeutic Agents: It is specifically used in the synthesis of fluoroheterocyclic aldoximes,

which are being investigated as treatments for anti-cholinesterase poisoning.[1]

Proteomics Research: This compound is also utilized as a specialty product in proteomics

research applications.[1]
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Agrochemicals: Beyond pharmaceuticals, it finds applications in the creation of

agrochemicals.[11]

The general workflow for utilizing this compound in drug discovery is depicted below.

Drug Discovery Workflow

2-Fluoro-6-formylpyridine

Chemical Derivatization

Compound Library

Biological Screening
(e.g., in vitro assays)

Hit Identification

Lead Optimization

Drug Candidate
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General drug discovery workflow utilizing 2-Fluoro-6-formylpyridine.

Safety and Hazards
2-Fluoro-6-formylpyridine is classified as an acute toxicant and an irritant.[3][5]

Hazard Classifications: Acute toxicity (Oral, Category 4), Acute toxicity (Dermal, Category 4),

Skin irritation (Category 2), and Eye irritation (Category 2).[3]

Handling Precautions: It is advised to avoid breathing dust, fume, gas, mist, vapors, or spray

and to use it only outdoors or in a well-ventilated area.[1] Keep away from heat, sparks, open

flames, and hot surfaces.[1] Protective gloves, clothing, and eye/face protection should be

worn.[3]

First Aid: In case of skin contact, wash with plenty of water. If inhaled, move the person to

fresh air. If swallowed or if skin/eye irritation occurs, get medical help.[3]

Future Directions
The unique physicochemical properties of fluorinated pyridines, including 2-Fluoro-6-
formylpyridine, continue to drive interest in the development of novel fluorinated chemicals.[1]

Further research into its applications in creating new therapeutic agents, particularly for

neurological disorders and as enzyme inhibitors, is a promising area of investigation.[1][12] The

exploration of new synthetic methodologies to access this and related compounds more

efficiently will also be crucial for advancing its use in various fields of chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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